Cas no 1805042-24-3 (2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine)

2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine is a halogenated pyridine derivative with a cyano and difluoromethyl substituent, offering unique reactivity for advanced synthetic applications. The presence of bromine atoms at the 4- and 5-positions enhances its utility as a versatile intermediate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic frameworks. The electron-withdrawing cyano and difluoromethyl groups further modulate its electronic properties, making it valuable in medicinal chemistry and agrochemical research. Its structural features contribute to high regioselectivity in nucleophilic substitutions, facilitating precise functionalization. This compound is particularly useful in the development of fluorinated bioactive molecules due to its stability and reactivity under controlled conditions.

2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine structure

1805042-24-3 structure

Product Name:2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine

CAS No:1805042-24-3

MF:C₇H₂Br₂F₂N₂

MW:311.908986568451

CID:4849250

Update Time:2025-11-02

2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine
- Inchi： 1S/C7H2Br2F2N2/c8-3-2-13-4(1-12)5(6(3)9)7(10)11/h2,7H
- InChI Key： OCIBVZNQRRTBNU-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=C(C#N)C=1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 228
XLogP3: 2.9
Topological Polar Surface Area: 36.7

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029074655-250mg	2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine	1805042-24-3	97%	250mg	$484.80	2022-04-01
Alichem	A029074655-500mg	2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine	1805042-24-3	97%	500mg	$823.15	2022-04-01
Alichem	A029074655-1g	2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine	1805042-24-3	97%	1g	$1,460.20	2022-04-01